Cas no 2229095-17-2 (methyl2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine
• CAS No: 2229095-17-2
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6056686
• PubChem ID: 165862403
• Update Time: 2025-07-02

methyl2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine
• EN300-1824555
• 2229095-17-2
• methyl[2-methyl-1-(3,4,5-trifluorophenyl)propan-2-yl]amine

• Inchi： 1S/C11H14F3N/c1-11(2,15-3)6-7-4-8(12)10(14)9(13)5-7/h4-5,15H,6H2,1-3H3
• InChI Key： FBNFZPLUZJXLSX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C)(C)NC)F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine

Introduction to Methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine (CAS No. 2229095-17-2)

Methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine, identified by its CAS number 2229095-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and molecular biology.

The structural framework of methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine incorporates a trifluoromethyl group, which is a key feature that contributes to its distinct reactivity and potential biological activity. The presence of this group enhances the compound's lipophilicity and metabolic stability, factors that are crucial for its efficacy as a pharmaceutical agent. Additionally, the aromatic ring system with fluorine substitutions provides additional electronic and steric effects that can influence binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their ability to modulate drug properties such as solubility, bioavailability, and metabolic clearance. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profile of molecules, often leading to improved therapeutic outcomes. The compound methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine is no exception and represents a promising scaffold for further exploration in this context.

One of the most compelling aspects of methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of more complex pharmacophores that target various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

The trifluoromethyl-substituted aromatic ring in methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine also makes it an attractive candidate for use in medicinal chemistry libraries. These libraries are essential tools for high-throughput screening campaigns aimed at identifying novel drug candidates. The unique electronic properties of the trifluoromethyl group can influence both the physical characteristics and the biological activity of molecules, providing a diverse range of chemical entities for researchers to investigate.

Recent advancements in computational chemistry have further enhanced the utility of compounds like methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at an atomic level. This approach has been instrumental in designing analogs with improved potency and selectivity. By leveraging these computational tools, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

The synthesis of methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of the desired molecular framework. These advancements have opened up new possibilities for its application in pharmaceutical research.

In conclusion, methyl 2-methyl-1-(3,4,5-trifluorophenyl)propan-2-ylamine (CAS No. 2229095-17-2) is a fascinating compound with significant potential in the realm of drug discovery. Its unique structural features and biological properties make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.